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Compound of Interest

Diethyl aminoethyl hexanoate
Compound Name: )
citrate

Cat. No.: B1430793

Diethyl Aminoethyl Hexanoate Citrate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl aminoethyl hexanoate citrate, commonly known as DA-6, is a synthetic plant growth
regulator and, more recently, a compound of interest in broader biochemical research. This
technical guide provides a comprehensive overview of its chemical structure, physicochemical
properties, and known biological activities. It includes a detailed synthesis protocol, solubility
data, and a summary of its effects on plant physiology. The information is presented to support
further research and development applications.

Chemical Structure and Identification

Diethyl aminoethyl hexanoate citrate is the citrate salt of diethyl aminoethyl hexanoate. The
structure consists of a hexanoic acid moiety ester-linked to a diethylaminoethanol group, which
is then ionically bonded to a citrate molecule.

o |[UPAC Name: 2-(diethylamino)ethyl hexanoate; 2-hydroxypropane-1,2,3-tricarboxylic acid

o Common Name: Diethyl aminoethyl hexanoate citrate, DA-6 citrate
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e CAS Number: 220439-24-7[1][2][3][4]
e Molecular Formula: C1sH33NO9[2][3][4][5][6]
e SMILES: O=C(0O)CC(0)(CC(=0)0)C(=0)0.CCCCCC(=0)OCCN(CC)CC[3]4]I5]16]

Physicochemical Properties

A summary of the key physicochemical properties of diethyl aminoethyl hexanoate citrate is
provided in the table below. The data has been compiled from various supplier and literature

sources.

Property Value Source

Molecular Weight 407.46 g/mol [5]1[6]
White to off-white solid/flake

Appearance [2][6]
crystal

Melting Point 92-94 °C [2]

Purity >98% (via HPLC) [5]

UV Absorption Peak (in EtOH) 354 nm [31517]

Molar Absorption Coefficient
39,000 mol/dms3/cm 315171

(at 25°C in EtOH)

Solubility

Diethyl aminoethyl hexanoate citrate exhibits solubility in various solvents, which is critical
for its application in experimental settings.
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Solvent Solubility Notes Source
Easily soluble with no

Water Soluble impurities or [2][8]
sediments.

Dimethyl Sulfoxide
(DMSO)

=100 mg/mL (245.42
mM)

Sonication is
recommended to aid

dissolution.

[5107]

Ethanol

Soluble

Used as a solvent for

UV-Vis spectroscopy.

(3105171

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

> 5 mg/mL (12.27
mM)

Clear solution for in

Vivo experiments.

[1]

Corn oil (with 10%
DMSO stock)

=5 mg/mL

A protocol for in vivo

experiments.

[1]

Synthesis Protocol: One-Step Esterification and Salt

Formation

A one-step synthesis method for diethylaminoethanol hexanoate citrate has been described,

which involves the direct esterification of hexanoic acid with diethylaminoethanol, followed by

salt formation with citric acid.[9]

Experimental Protocol

Materials:

Hexanoic acid

Toluene

Diethylaminoethanol

Tetrabutyl titanate (catalyst)
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 Citric acid monohydrate
e Anhydrous ethanol
Procedure:

o Charge a reactor equipped with a water separator with toluene, hexanoic acid, and
diethylaminoethanol.

o Add tetrabutyl titanate as a catalyst.

» Heat the mixture to maintain a kettle temperature of 125-145 °C, allowing toluene to reflux
for 4-4.5 hours.

o Continuously remove the water produced during the condensation reaction from the water
separator.

» Monitor the reaction progress by measuring the amount of water collected. Once the reaction
reaches 85-95% completion, begin to distill off the toluene.

o Continue to heat the reactor to a temperature of 170-180 °C to remove residual toluene, then
stop heating.

e Cool the reaction mixture to 80-90 °C.

e Add citric acid monohydrate and anhydrous ethanol to the reactor.

« Stir the mixture at 80-90 °C until all the citric acid has dissolved completely.

o Discharge the product mixture into a container and allow it to cool for crystallization.

« Filter the crystals and dry to obtain the final product, diethyl aminoethyl hexanoate citrate.

The reported yield for this process is between 80-93%.[9]
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One-Step Synthesis of Diethyl Aminoethyl Hexanoate Citrate

Esterification

Hexanoic Acid + Diethylaminoethanol

Add Toluene & Tetrabutyl Titanate

Reflux at 125-145 °C

Water Removal

Toluene Removal (170-180 °C)

Salt Formation & Purification

Cool to 80-90 °C

Add Citric Acid & Anhydrous Ethanol

Stir to Dissolve

Crystallization

Filtration & Drying

Final Product:
iethyl Aminoethyl Hexanoate Citrate

Click to download full resolution via product page

Synthesis workflow for diethyl aminoethyl hexanoate citrate.
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Biological Activity and Mechanism of Action in
Plants

Diethyl aminoethyl hexanoate is a broad-spectrum plant growth regulator.[10] Its citrate salt is
widely used due to its favorable solubility and stability. The primary effects observed in plants

are summarized below.
Key Biological Effects:

o Enhanced Photosynthesis: Increases the content of chlorophyll, protein, and nucleic acids,
leading to a higher photosynthetic rate.[10]

e Improved Metabolism: Enhances the activity of key enzymes like peroxidase and nitrate
reductase, promoting carbon and nitrogen metabolism.[10]

» Increased Nutrient Uptake: Strengthens the plant's ability to absorb water and fertilizers.[10]
» Stress Resistance: Improves tolerance to drought, cold, and diseases.[10]

o Growth and Yield: Promotes earlier maturity, increases yield, and improves the quality of
crops.[11] It stimulates the regeneration of adventitious buds in tissue cultures.[1][5][12]

o Phytoremediation: In combination with EDTA, it can enhance the extraction of cadmium (Cd)
from the soil by plants, fixing more Cd in the cell walls and reducing its migration within the
plant.[1][5][12]

The precise signaling pathways through which diethyl aminoethyl hexanoate citrate exerts
these effects are not fully elucidated in the available literature. However, a logical relationship
diagram can be constructed to illustrate its influence on plant physiology.
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Proposed Mechanism of Action in Plants

Diethyl Aminoethyl
Hexanoate Citrate

Cellular &#olecular Level

Enhanced Peroxidase &
Nitrate Reductase Activity

Increased Chlorophyll,
Protein & Nucleic Acid Content

iglogical Level

Enhanced Water &
Fertilizer Uptake

Improved Carbon &
Nitrogen Metabolism

Increased Photosynthetic Rate

Organismal Level

Enhanced Stress Resistance
(Drought, Cold, Disease)

—

Increased Yield & Quality

Improved Growth & Vigor

Click to download full resolution via product page

Logical flow of the effects of DA-6 on plant physiology.

Applications and Formulations

Diethyl aminoethyl hexanoate citrate is formulated into various products for agricultural use,
including soluble powders and effervescent granules or tablets.[8] These formulations are
designed to be diluted in water and applied by spraying. For example, concentrations of 8-15
mg/L have been used for various fruit crops.[11]

For research purposes, it is available as a standard for quantitative analysis and quality control.
[13] In vivo experimental protocols for animals often involve dissolving the compound in a
mixture of DMSO, PEG300, Tween-80, and saline.[1]
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Conclusion

Diethyl aminoethyl hexanoate citrate is a well-characterized compound with significant
applications in agriculture as a plant growth regulator. Its chemical and physical properties are
well-documented, and a reliable synthesis method is available. While its macroscopic effects
on plants are known, further research into the specific molecular signaling pathways it
modulates could open up new avenues for its application. This guide provides a foundational
resource for professionals engaged in the study and utilization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethyl aminoethyl hexanoate citrate chemical structure
and properties.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1430793#diethyl-aminoethyl-hexanoate-citrate-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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